Cas no 2171436-37-4 ((2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid)

• Product Name: (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• CAS No: 2171436-37-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5908391
• PubChem ID: 165820931
• Update Time: 2025-06-12

(2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid
• (2S)-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-2-methylpyrrolidine-2-carboxylic acid
• 2171436-37-4
• EN300-1553420

• Inchi： 1S/C27H32N2O5/c1-3-9-18(16-24(30)29-15-8-14-27(29,2)25(31)32)28-26(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23H,3,8-9,14-17H2,1-2H3,(H,28,33)(H,31,32)/t18?,27-/m0/s1
• InChI Key： RLTHNDZNZPKQGG-UEEDVJNSSA-N
• SMILES： OC([C@]1(C)CCCN1C(CC(CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid

Comprehensive Overview of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171436-37-4)

The compound (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid (CAS No. 2171436-37-4) is a specialized peptide derivative with significant applications in pharmaceutical research and organic synthesis. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methylpyrrolidine-carboxylic acid backbone, makes it a valuable intermediate in the development of bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and peptide-based therapeutics, aligning with the growing demand for precision medicine and targeted therapies.

One of the key features of (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid is its stereospecificity, which is critical for ensuring the biological activity of peptide-based drugs. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of custom peptides for research and therapeutic purposes. This compound’s compatibility with SPPS protocols makes it a preferred choice for laboratories focusing on peptide engineering and bioconjugation.

In recent years, the demand for high-purity peptide intermediates like CAS No. 2171436-37-4 has surged, driven by advancements in cancer research, immunotherapy, and neuroscience. The compound’s ability to serve as a building block for more complex peptide architectures has made it a topic of interest in academic publications and patent filings. Additionally, its chemical stability and solubility properties are often highlighted in discussions about peptide formulation and delivery systems.

Another area where (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid is gaining attention is in the field of proteomics and biomarker discovery. Researchers are exploring its utility in mass spectrometry and chromatographic techniques to identify and quantify peptide biomarkers. This aligns with the broader trend of using advanced analytical methods to accelerate diagnostic development and personalized medicine.

From a synthetic chemistry perspective, the compound’s modular design allows for versatile modifications, enabling the creation of tailored peptide sequences with specific binding affinities or enzymatic resistance. This flexibility is particularly valuable in the design of therapeutic peptides targeting G-protein-coupled receptors (GPCRs) or other cell signaling pathways. As the pharmaceutical industry continues to invest in peptide-based drugs, intermediates like CAS No. 2171436-37-4 are expected to play a pivotal role.

In conclusion, (2S)-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-2-methylpyrrolidine-2-carboxylic acid represents a critical tool in modern chemical biology and medicinal chemistry. Its applications span from basic research to industrial-scale production, reflecting its importance in the evolving landscape of biopharmaceuticals. For researchers and manufacturers alike, understanding its properties and potential is essential for leveraging its full capabilities in innovative drug development.